Cas no 1496015-19-0 (3-Furanmethanol, α-(2-amino-1-methylethyl)-)

• Product Name: 3-Furanmethanol, α-(2-amino-1-methylethyl)-
• CAS No: 1496015-19-0
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 5282158
• Update Time: 2025-05-22

3-Furanmethanol, α-(2-amino-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Furanmethanol, α-(2-amino-1-methylethyl)-

• Inchi： 1S/C8H13NO2/c1-6(4-9)8(10)7-2-3-11-5-7/h2-3,5-6,8,10H,4,9H2,1H3
• InChI Key： RUDBIQNAXXSIIJ-UHFFFAOYSA-N
• SMILES： C(C1=COC=C1)(O)C(C)CN

Additional information on 3-Furanmethanol, α-(2-amino-1-methylethyl)-

Exploring the Versatile Applications and Properties of 3-Furanmethanol, α-(2-amino-1-methylethyl)- (CAS No. 1496015-19-0)

3-Furanmethanol, α-(2-amino-1-methylethyl)- (CAS No. 1496015-19-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique furan ring and amino-functionalized side chain, serves as a crucial intermediate in the synthesis of various bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its structural versatility and ability to interact with biological targets.

The molecular structure of 3-Furanmethanol, α-(2-amino-1-methylethyl)- combines a furan ring with an amino alcohol moiety, making it a valuable building block in medicinal chemistry. The furan ring, a five-membered heterocycle containing oxygen, is known for its electron-rich properties, which facilitate interactions with biological receptors. Meanwhile, the α-(2-amino-1-methylethyl) side chain introduces chirality and additional functional groups, enhancing the compound's utility in asymmetric synthesis.

One of the most exciting aspects of 3-Furanmethanol, α-(2-amino-1-methylethyl)- is its role in the development of novel therapeutic agents. Recent studies have explored its incorporation into small-molecule inhibitors targeting enzymes involved in inflammatory pathways. This aligns with the growing demand for anti-inflammatory drugs, a hot topic in pharmaceutical research due to the rising prevalence of chronic inflammatory diseases. The compound's ability to modulate enzyme activity makes it a promising candidate for further investigation.

In addition to its pharmaceutical applications, 3-Furanmethanol, α-(2-amino-1-methylethyl)- is also utilized in agrochemical research. The furan ring is a common motif in pesticides and herbicides, and the amino alcohol functionality can enhance the bioavailability and selectivity of these compounds. With the increasing focus on sustainable agriculture and environmentally friendly pest control, researchers are actively exploring derivatives of this compound to develop next-generation agrochemicals.

The synthesis of 3-Furanmethanol, α-(2-amino-1-methylethyl)- typically involves multi-step organic reactions, including protection-deprotection strategies and catalytic asymmetric transformations. Advanced techniques such as chiral resolution and enzymatic catalysis are often employed to achieve high enantiomeric purity, which is critical for its applications in drug development. These synthetic methodologies are frequently discussed in academic forums and industry conferences, reflecting the compound's relevance in modern organic chemistry.

From a commercial perspective, the demand for 3-Furanmethanol, α-(2-amino-1-methylethyl)- is steadily increasing, driven by its expanding applications in pharmaceuticals and agrochemicals. Suppliers and manufacturers are scaling up production to meet the needs of research institutions and industrial laboratories. Quality control and regulatory compliance are paramount, ensuring that the compound meets the stringent standards required for its intended uses.

For researchers and industry professionals seeking detailed information about 3-Furanmethanol, α-(2-amino-1-methylethyl)-, it is essential to consult reliable sources such as peer-reviewed journals, patent databases, and chemical catalogs. The compound's CAS No. 1496015-19-0 serves as a unique identifier, facilitating accurate searches in scientific literature and commercial databases. Staying updated with the latest research findings and market trends is crucial for leveraging the full potential of this versatile compound.

In summary, 3-Furanmethanol, α-(2-amino-1-methylethyl)- (CAS No. 1496015-19-0) is a multifaceted compound with significant implications in drug discovery, agrochemical development, and synthetic chemistry. Its unique structural features and functional groups make it a valuable tool for researchers aiming to design innovative solutions for healthcare and agriculture. As scientific advancements continue to unfold, this compound is poised to play an even more prominent role in addressing global challenges.